Methyl 2-bromo-1H-indole-6-carboxylate
Overview
Description
“Methyl 2-bromo-1H-indole-6-carboxylate” is a chemical compound with the molecular formula C10H8BrNO2 . It has an average mass of 254.080 Da and a monoisotopic mass of 252.973831 Da . This compound is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Molecular Structure Analysis
The molecular structure of “Methyl 2-bromo-1H-indole-6-carboxylate” consists of a bromine atom attached to the 2nd position of the indole ring and a carboxylate group attached to the 6th position of the indole ring .Physical And Chemical Properties Analysis
“Methyl 2-bromo-1H-indole-6-carboxylate” is a white crystalline powder . It is soluble in acetone . The compound is heat sensitive and should be stored in a dry and well-ventilated place .Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives, including “Methyl 2-bromo-1H-indole-6-carboxylate”, are significant in the synthesis of prevalent moieties present in selected alkaloids . These compounds play a crucial role in cell biology and have attracted increasing attention for their potential in treating various disorders .
Biological Potential of Indole Derivatives
“Methyl 2-bromo-1H-indole-6-carboxylate” is an indole derivative, which has been found to possess various biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Preparation of D-Glutamic Acid-Based Inhibitors
“Methyl 2-bromo-1H-indole-6-carboxylate” can be used as a reactant for the preparation of D-glutamic acid-based inhibitors of E. coli MurD ligase .
Preparation of Interleukin-2 Inducible T Cell Kinase Inhibitors
This compound can also be used in the preparation of indolylindazoles and indolylpyrazolopyridines, which serve as interleukin-2 inducible T cell kinase inhibitors .
Preparation of Amide Conjugates with Ketoprofen
“Methyl 2-bromo-1H-indole-6-carboxylate” can be used in the preparation of amide conjugates with ketoprofen. These conjugates act as inhibitors of Gli1-mediated transcription in the Hedgehog pathway .
Raw Material in Organic Synthesis
“Methyl 2-bromo-1H-indole-6-carboxylate” is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Safety and Hazards
“Methyl 2-bromo-1H-indole-6-carboxylate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ .
Mechanism of Action
Target of Action
Methyl 2-bromo-1H-indole-6-carboxylate, like other indole derivatives, is known to interact with multiple receptors . The indole scaffold is found in many important synthetic drug molecules and binds with high affinity to these receptors . This makes it a valuable compound for the development of new useful derivatives .
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound interacts with its targets, leading to changes that result in these effects.
Biochemical Pathways
Indole derivatives are known to affect a broad range of biochemical pathways due to their interaction with multiple receptors . These interactions can lead to downstream effects that result in the observed biological activities.
Result of Action
The various biological activities of indole derivatives suggest that they can have a wide range of effects at the molecular and cellular level .
properties
IUPAC Name |
methyl 2-bromo-1H-indole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2/c1-14-10(13)7-3-2-6-5-9(11)12-8(6)4-7/h2-5,12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJTIJVJZLDVMSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C=C(N2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-bromo-1H-indole-6-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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